Cas no 2768-18-5 (5,5-dimethylhexan-1-ol)

• Product Name: 5,5-dimethylhexan-1-ol
• CAS No: 2768-18-5
• MF: C₈H₁₈O
• MW: 130.227922916412
• MDL: MFCD02258573
• CID: 267583
• PubChem ID: 262849
• Update Time: 2025-04-19

5,5-dimethylhexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Hexanol,5,5-dimethyl-
• 5,5-dimethylhexan-1-ol
• 1-Hexanol,2,2-dimethyl
• 1-Hexanol,5-dimethyl
• 5,5-DIMETHYL-1-HEXANOL
• 5,5-dimethyl-hexan-1-ol
• 5.5-dimethyl-hexyl alcohol
• 5.5-Dimethyl-hexylalkohol
• neooctyl alcohol
• AKOS011895410
• SCHEMBL498051
• CAA76818
• NSC96815
• 5, 5-dimethylhexan-1-ol
• 2768-18-5
• EN300-842400
• 1-Hexanol,5-dimethyl-
• 5,5-dimethylhexanol
• NSC-96815
• DTXSID60294488
• QYFVEEMPFRRFNN-UHFFFAOYSA-N

• MDL： MFCD02258573
• Inchi： 1S/C8H18O/c1-8(2,3)6-4-5-7-9/h9H,4-7H2,1-3H3
• InChI Key： QYFVEEMPFRRFNN-UHFFFAOYSA-N
• SMILES： OCCCCC(C)(C)C

Computed Properties

• Exact Mass: 130.13600
• Monoisotopic Mass: 130.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 61.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.8414 (estimate)
• Melting Point: -61.15°C (estimate)
• Boiling Point: 170.96°C (estimate)
• Flash Point: 60.6°C
• Refractive Index: 1.4038 (estimate)
• PSA: 20.23000
• LogP: 2.19510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols